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Compound of Interest

Compound Name: Methyl dithioacetate

CAS No.: 2168-84-5

Cat. No.: B1210734

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Methyl dithioacetate (CH₃CS₂CH₃), a simple yet significant organosulfur compound, plays a

pivotal role as a precursor and intermediate in various fields of chemical synthesis and

materials science. A thorough understanding of its physical properties is paramount for its

effective handling, characterization, and application in research and development. This

technical guide provides a comprehensive overview of the key physical and spectroscopic

properties of methyl dithioacetate, grounded in experimental data and theoretical

calculations. The document is structured to offer not only a catalog of these properties but also

insights into the underlying molecular characteristics that govern them. Detailed experimental

protocols for its synthesis and characterization are also presented to ensure scientific integrity

and reproducibility.

Introduction: The Significance of Methyl
Dithioacetate
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Methyl dithioacetate, systematically named methyl ethanedithioate, belongs to the class of

dithioesters. These compounds are characterized by the presence of a thiocarbonyl group

(C=S) single-bonded to a sulfur atom. The unique electronic and steric properties imparted by

the two sulfur atoms make methyl dithioacetate a valuable reagent in organic synthesis. It

serves as a precursor for the synthesis of various heterocyclic compounds and is utilized in

polymer chemistry. A comprehensive grasp of its physical properties is the foundation for its

safe and effective use in these applications.

Core Physical Properties
The fundamental physical characteristics of methyl dithioacetate are summarized in the table

below. These values are essential for predicting its behavior in different environments and for

designing experimental setups.
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Property Value Source(s)

CAS Number 2168-84-5 [1]

Molecular Formula C₃H₆S₂ [1]

Molecular Weight 106.21 g/mol [1]

Appearance Yellowish oil

Boiling Point 136-138 °C at 760 mmHg [2]

Melting Point -80.91 °C (calculated) [1]

Flash Point 36.11 °C (97.00 °F) [2]

Solubility

Soluble in alcohol. Sparingly

soluble in water (estimated at

22.36 g/L at 25°C).

[2]

Density

Not experimentally determined.

Estimated based on related

compounds.

Refractive Index

Not experimentally determined.

Estimated based on related

compounds.

logP (o/w) 1.178 (estimated) [2]

Vapor Pressure
8.941 mmHg at 25 °C

(estimated)
[2]

Causality Behind the Properties: The physical properties of methyl dithioacetate are a direct

consequence of its molecular structure. The presence of two sulfur atoms, which are larger and

more polarizable than oxygen, leads to stronger van der Waals forces compared to its oxygen-

containing analogue, methyl acetate. This results in a significantly higher boiling point for

methyl dithioacetate. The thiocarbonyl group also contributes to the molecule's polarity,

influencing its solubility in various solvents. Its limited solubility in water is expected for a small

organic molecule with a significant nonpolar component (the methyl groups). The estimated

octanol-water partition coefficient (logP) of 1.178 suggests a moderate lipophilicity.
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Molecular Structure and Spectroscopic
Characterization
A deeper understanding of methyl dithioacetate's properties can be gained through an

analysis of its molecular structure and its interaction with electromagnetic radiation.

Molecular Structure
The molecule consists of an acetyl group where both oxygen atoms have been replaced by

sulfur. The central carbon atom of the C=S group is sp² hybridized, leading to a trigonal planar

geometry around it.

Caption: Molecular structure of methyl dithioacetate.

Spectroscopic Data
Spectroscopic techniques are indispensable for the identification and characterization of

methyl dithioacetate.

¹³C NMR Spectroscopy: The ¹³C NMR spectrum of methyl dithioacetate provides key

information about the carbon framework. A study by Dauphin and Cuer in 1979 reported the

chemical shifts for this molecule. The thiocarbonyl carbon (C=S) is expected to be

significantly deshielded and appear at a high chemical shift value, a characteristic feature of

such functional groups. The two methyl carbons will have distinct chemical shifts due to their

different chemical environments (one attached to the thiocarbonyl carbon and the other to

the thiol sulfur).

¹H NMR Spectroscopy: While specific experimental data for the proton NMR spectrum of

methyl dithioacetate is not readily available in the searched literature, predictions can be

made based on its structure. Two distinct signals are expected: a singlet for the three protons

of the methyl group attached to the thiocarbonyl carbon, and another singlet for the three

protons of the S-methyl group. The chemical shifts would be influenced by the electron-

withdrawing nature of the adjacent sulfur atoms.

The infrared spectrum of methyl dithioacetate is characterized by specific absorption bands

corresponding to the vibrational modes of its functional groups. A detailed analysis of the

infrared, Raman, and resonance Raman spectra of methyl dithioacetate and its isotopically
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substituted analogues was conducted by Ozaki, Storer, and Carey in 1982.[3] Key vibrational

bands include:

C=S Stretch: A strong absorption band characteristic of the thiocarbonyl group, typically

observed in the region of 1050-1250 cm⁻¹.

C-S Stretch: Absorptions corresponding to the carbon-sulfur single bond stretching

vibrations.

C-H Stretch and Bend: Vibrations associated with the methyl groups.

Synthesis of Methyl Dithioacetate: An Experimental
Protocol
The synthesis of methyl dithioacetate can be achieved through various methods. A classical

and reliable approach involves the reaction of a Grignard reagent with carbon disulfide,

followed by alkylation. The following protocol is adapted from established procedures for the

synthesis of dithioesters.

Methylmagnesium iodide
Carbon Disulfide

Methyl Iodide

Grignard Reaction &
Alkylation

Aqueous Work-up
& Extraction Distillation Methyl Dithioacetate

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of methyl dithioacetate.

Step-by-Step Methodology:

Preparation of the Grignard Reagent: In a flame-dried, three-necked round-bottom flask

equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place magnesium

turnings. Add a small crystal of iodine to initiate the reaction. Slowly add a solution of methyl

iodide in anhydrous diethyl ether to the magnesium turnings with stirring. The reaction is

exothermic and should be controlled by the rate of addition. After the addition is complete,

reflux the mixture for 30 minutes to ensure complete formation of methylmagnesium iodide.
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Formation of the Dithiocarboxylate Salt: Cool the Grignard reagent solution in an ice bath.

Slowly add a solution of carbon disulfide in anhydrous diethyl ether via the dropping funnel. A

precipitate of the magnesium salt of methyldithiocarboxylic acid will form.

Alkylation: After the addition of carbon disulfide is complete, slowly add methyl iodide to the

reaction mixture. Stir the mixture at room temperature for several hours or overnight.

Work-up: Carefully pour the reaction mixture into a beaker containing ice and a dilute acid

(e.g., hydrochloric acid) to quench the reaction and dissolve the magnesium salts. Transfer

the mixture to a separatory funnel and extract the aqueous layer with diethyl ether.

Purification: Combine the organic layers, wash with water and brine, and dry over anhydrous

magnesium sulfate. Filter the solution and remove the solvent by rotary evaporation. The

crude product is then purified by distillation under reduced pressure to yield pure methyl
dithioacetate as a yellowish oil.

Causality of Experimental Choices: The use of anhydrous conditions is critical as Grignard

reagents are highly reactive towards water. The slow addition of reagents helps to control the

exothermic nature of the reactions. The acidic work-up ensures that the product is in its neutral

form and that inorganic byproducts are soluble in the aqueous phase, facilitating separation.

Distillation is an effective method for purifying the final product based on its boiling point.

Safety and Handling
Methyl dithioacetate is a flammable liquid and should be handled with appropriate safety

precautions.[1]

GHS Hazard Statements:

H226: Flammable liquid and vapor.

H315: Causes skin irritation.

H318: Causes serious eye damage.

H335: May cause respiratory irritation.

Precautionary Measures:
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Keep away from heat, sparks, open flames, and hot surfaces.

Wear protective gloves, protective clothing, eye protection, and face protection.

Use only in a well-ventilated area.

In case of contact with eyes, rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Store in a well-ventilated place. Keep cool.

Always consult the most recent Safety Data Sheet (SDS) for comprehensive safety information

before handling this compound.

Conclusion
This technical guide has provided a detailed examination of the physical properties of methyl
dithioacetate, a compound of significant interest in synthetic chemistry. By consolidating

available data on its core physical characteristics, spectroscopic signatures, and synthetic

methodologies, this document serves as a valuable resource for researchers and

professionals. The elucidation of the relationship between its molecular structure and its

physical behavior offers a deeper understanding, facilitating its informed and safe application in

the laboratory and beyond.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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